Cas no 1204296-89-8 (3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline)

• Product Name: 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline
• CAS No: 1204296-89-8
• MF: C₁₆H₁₂N₆
• MW: 288.306681632996
• MDL: MFCD16652761
• CID: 4562826
• PubChem ID: 45496260
• Update Time: 2025-06-13

3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline Chemical and Physical Properties

Names and Identifiers

• [3-(3-Pyridin-3-yl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]amine
• 3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)aniline
• Benzenamine, 3-[3-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-
• 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline

• MDL： MFCD16652761
• Inchi： 1S/C16H12N6/c17-13-5-1-3-11(9-13)14-6-7-15-19-20-16(22(15)21-14)12-4-2-8-18-10-12/h1-10H,17H2
• InChI Key： AXPOYJCBQWSQTK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NN3C(C4=CC=CN=C4)=NN=C3C=C2)=C1

Additional information on 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline

Comprehensive Overview of 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline (CAS No. 1204296-89-8)

3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline, with the CAS number 1204296-89-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique triazolopyridazine core, which is known for its versatile applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic tools.

The structural complexity of 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline includes a pyridine moiety and an aniline group, which contribute to its electronic properties and binding affinity. These characteristics make it a subject of interest for computational chemistry studies, where researchers explore its molecular docking capabilities and QSAR (Quantitative Structure-Activity Relationship) profiles. Such analyses are critical for optimizing its efficacy in biomedical applications.

In the context of drug development, this compound is often compared to other triazolo-pyridazine derivatives due to its potential to modulate enzymatic activity. Recent publications highlight its relevance in neurodegenerative disease research, particularly in targeting protein misfolding pathways. This aligns with growing public interest in Alzheimer's and Parkinson's disease treatments, making it a hot topic in PubMed and Google Scholar searches.

From a synthetic chemistry perspective, the preparation of CAS 1204296-89-8 involves multi-step reactions, including cyclization and cross-coupling techniques. Optimizing its yield and purity is a common challenge discussed in organic synthesis forums, reflecting broader industry demands for scalable methodologies. Its HPLC and NMR characterization data are frequently cited in patents, underscoring its commercial viability.

Beyond pharmaceuticals, 3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]aniline exhibits promise in optoelectronic materials. Its conjugated system and electron-donating aniline group make it a candidate for OLEDs (Organic Light-Emitting Diodes) and sensors. This dual applicability resonates with the rise of green technology and wearable health devices, topics frequently searched in academic databases and industry reports.

In summary, 1204296-89-8 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its ongoing exploration addresses both scientific curiosity and practical needs, ensuring its prominence in peer-reviewed literature and R&D pipelines worldwide.